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Compound of Interest

Compound Name:
6-(4-Chlorophenoxy)quinolin-5-

amine

CAS No.: 1157636-06-0

Cat. No.: B2991889

Get Quote

Part 1: Executive Summary & Immediate Action
Do not treat this compound as general trash or drain-safe waste. 6-(4-
Chlorophenoxy)quinolin-5-amine (CAS: 1157636-06-0) is a halogenated organic amine.[1]

Its disposal requires strict segregation from non-halogenated solvents and acidic waste

streams to prevent regulatory violations and potential chemical incompatibility.[2][3]
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Waste Stream Action Disposal Container

Pure Solid Segregate as Hazardous Solid
Amber glass or HDPE jar;

Label "Toxic Solid"

Solutions (HPLC/Reaction)
Segregate as Halogenated

Solvent

Safety Can (Red/Yellow);

Label "Halogenated Organic"

Contaminated Debris
Segregate as Solid Hazardous

Debris

Clear heavy-duty poly bag or

bucket

Spill Cleanup
Do not sweep. Damp wipe or

absorb.[1]

Seal in secondary container;

Label "Spill Debris"

Part 2: Chemical Profile & Hazard Identification
Effective disposal begins with understanding the chemical payload. This compound combines a

quinoline core with a chlorophenoxy ether moiety, necessitating specific handling protocols.

Physicochemical Identifiers
Chemical Name: 6-(4-Chlorophenoxy)quinolin-5-amine[1][4]

CAS Number: 1157636-06-0[1][4]

Molecular Formula: C₁₅H₁₁ClN₂O[4]

Functional Groups: Primary Amine (-NH₂), Quinoline (Heterocycle), Aryl Chloride (Halogen).

Hazard Assessment for Disposal
While specific toxicological data for this exact CAS is often proprietary or limited, it must be

managed based on the hazards of its structural class (Aminoquinolines and Halogenated

Ethers):

Halogenated Waste Status: The presence of the Chlorine atom mandates its classification as

Halogenated Waste. This is critical for incineration protocols; halogenated compounds

require higher combustion temperatures to prevent the formation of dioxins and furans.
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Aquatic Toxicity: Chlorophenoxy compounds are frequently toxic to aquatic life with long-

lasting effects.[1][5] Zero discharge to sewer systems is permitted.

Chemical Incompatibility:

Acids: The 5-amine position is basic.[1] Mixing with strong acid waste can generate heat

and form salts, complicating incineration.

Oxidizers: Amines are susceptible to oxidation. Do not mix with nitric acid or peroxide

waste streams.

Part 3: Waste Segregation & Decision Logic
Proper segregation is the single most effective safety measure in chemical disposal. Mixing

halogenated and non-halogenated waste significantly increases disposal costs and safety

risks.

Visualizing the Workflow
The following decision tree illustrates the required segregation logic for 6-(4-
Chlorophenoxy)quinolin-5-amine.
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Waste Generation:
6-(4-Chlorophenoxy)quinolin-5-amine

Determine Physical State

Solid Waste
(Powder/Crystals)

Liquid Waste
(Mother Liquor/Solvent)

Contaminated Debris
(Gloves/Wipes)

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Toxic Solid'

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Container: Double-bagged Poly
Label: 'Solid Hazardous Debris'

Stream: Halogenated Organic
(High BTU Incineration)

Yes (or mixed)

Stream: Non-Halogenated Organic
(Standard Incineration)

No

CRITICAL: If liquid contains >1% Halogen,
treat ENTIRE mixture as Halogenated.

Click to download full resolution via product page

Figure 1: Segregation logic ensuring compliance with incineration protocols for halogenated

organics.

Part 4: Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
Applicable to: Expired pure substance, degraded samples, or reaction cakes.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.[1] Avoid metal containers as amines can be corrosive to certain alloys over time.

Labeling: Affix a hazardous waste label.
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Chemical Name: Write "6-(4-Chlorophenoxy)quinolin-5-amine".

Hazard Checkbox: Check "Toxic" and "Irritant".

Transfer: Transfer solid carefully using a disposable spatula. Do not generate dust.[6]

Sealing: Ensure the lid is screw-tight. Parafilm is recommended for long-term storage

awaiting pickup.[1]

Protocol B: Liquid Waste (Solutions)
Applicable to: HPLC effluent, reaction mother liquors, and dissolved samples.

The "1% Rule": If 6-(4-Chlorophenoxy)quinolin-5-amine is dissolved in a non-halogenated

solvent (like Methanol) but the compound itself constitutes a significant halogen load, or if it is

mixed with Dichloromethane (DCM), the entire volume must be classified as Halogenated

Waste.[1]

Segregation: Pour into the "Halogenated Organic Solvents" carboy (typically Red or Yellow

safety cans).

Compatibility Check: Ensure the carboy does not contain strong acids (Sulfuric/Nitric).

Log Entry: Record the volume and approximate concentration on the carboy's log sheet. This

is vital for the waste vendor to determine the BTU value for incineration.

Protocol C: Contaminated Sharps & Glassware
Applicable to: Syringes, broken vials, and pipettes.[1]

Sharps: Place needles/syringes directly into a rigid, puncture-proof biohazard/sharps

container. Do not recap needles.

Glassware: Triple rinse empty vials with a compatible solvent (e.g., Acetone).

Rinsate: Dispose of the rinse acetone into the Halogenated Liquid Waste container.

Glass: Once triple-rinsed and air-dried, defaced glass can often be treated as "Glass

Waste" (check local EHS rules).[1] If rinsing is impossible, dispose of the entire vial into a
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"Solid Hazardous Waste" bucket.

Part 5: Emergency Spill Response
In the event of a spill, rapid containment is necessary to prevent environmental contamination

or personnel exposure.

Spill Detected 1. Assess Volume & Threat
(Is it >100g? Is fume hood compromised?)

2. Don PPE
(Nitrile Gloves x2, Lab Coat, Goggles, N95 if dusty)

3. Containment
Cover with absorbent pads or damp paper towels

4. Decontamination
Wipe surface with soap/water

(Avoid organic solvents on floor)

5. Disposal
Place all debris in Haz Waste Bag

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.

Specific Spill Instructions:

Powder Spills: Do not dry sweep. This generates dust. Cover with wet paper towels (water or

ethanol) to dampen the powder, then scoop up.

Liquid Spills: Use universal absorbent pads. If the solvent is volatile (e.g., DCM), ensure

ventilation is maximized.

Part 6: Regulatory Compliance (RCRA & EPA)
While 6-(4-Chlorophenoxy)quinolin-5-amine is not explicitly listed on the EPA's "P" (Acutely

Toxic) or "U" (Toxic) lists by name, it is regulated under the "Cradle-to-Grave" principle.[1]

Generator Status: You are responsible for characterizing the waste.

Waste Codes: In the absence of a specific listing, use the following codes for the waste

profile:

D000: Not characteristic (unless in flammable solvent).

Halogenated Organic: Most waste vendors require this classification for proper routing to

high-temperature incinerators equipped with acid gas scrubbers.[1]
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Documentation: All disposal manifests must clearly state "Non-regulated Chemical Waste"

OR "Hazardous Waste" depending on the solvent matrix, but the chemical constituents must

be listed to ensure safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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